Cas no 439923-16-7 (Isoscabertopin)

• Product Name: Isoscabertopin
• CAS No: 439923-16-7
• MF: C₂₀H₂₂O₆
• MW: 358.385086536407
• MDL: MFCD23103667
• CID: 837447
• PubChem ID: 133561882
• Update Time: 2025-04-19

Isoscabertopin Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-methyl-, (3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-m ethylene-2,7-dioxo-7H-9,6-methenofuro[2,3-f]oxacycloundecin-4-yl ester, (2Z)-
• Isoscabertopin
• 2-Butenoic acid, 2-methyl-, (3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-m ethylene-2,7-dioxo-7H-9,6-methen
• 2-Butenoic acid, 2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-meth...
• 2-Butenoic acid, 2-methyl-,(3aR,4S,9R,11E,12aR)-2,3,3a,4,5,9,10,12a-octahydro-11-methyl-3-methylene-2,7-dioxo-7H-9,6-methenofuro[2,3-f]oxacycloundecin-4-ylester, (2Z)-
• Scabertopin
• (10-Methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl) 2-me
• 439923-16-7
• E88791
• CS-0016650
• PD166720
• PD166721
• AC-34170
• 185213-52-9
• [(3S,4R,8R,9E,12R)-10-methyl-5-methylidene-6,14-dioxo-7,13-dioxatricyclo[10.2.1.04,8]pentadeca-1(15),9-dien-3-yl] (Z)-2-methylbut-2-enoate
• HY-N1247

• MDL： MFCD23103667
• Inchi： 1S/C20H22O6/c1-5-11(3)18(21)25-16-9-13-8-14(24-20(13)23)6-10(2)7-15-17(16)12(4)19(22)26-15/h5,7-8,14-17H,4,6,9H2,1-3H3
• InChI Key： FTPHYXGWMIZVMP-UHFFFAOYSA-N
• SMILES： CC=C(C(OC1C2C(OC(C2=C)=O)C=C(C)CC2OC(C(=C2)C1)=O)=O)C

Computed Properties

• Exact Mass: 358.14200
• Monoisotopic Mass: 358.14163842 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 78.9
• Molecular Weight: 358.4

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 592.7±50.0 °C at 760 mmHg
• Flash Point: 260.5±30.2 °C
• PSA: 78.90000
• LogP: 2.55410
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Isoscabertopin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones